6-(4-methoxyphenyl)-2-(10H-phenothiazin-10-ylcarbonyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine

• Molecular Formula: C28H18F3N3O2S2
• Molecular Weight: 549.6 g/mol
• IUPAC Name: [3-amino-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-phenothiazin-10-ylmethanone
• InChI: InChI=1S/C28H18F3N3O2S2/c1-36-16-12-10-15(11-13-16)18-14-17(28(29,30)31)23-24(32)25(38-26(23)33-18)27(35)34-19-6-2-4-8-21(19)37-22-9-5-3-7-20(22)34/h2-14H,32H2,1H3
• InChI Key: WWOCLUOEBKBCCJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NC3=C(C(=C2)C(F)(F)F)C(=C(S3)C(=O)N4C5=CC=CC=C5SC6=CC=CC=C64)N

Description

6-(4-methoxyphenyl)-2-(10H-phenothiazin-10-ylcarbonyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MPTP-T and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of MPTP-T is not fully understood, but it is believed to involve the binding of the compound to specific proteins or enzymes in the body. This binding may lead to changes in the activity of these proteins or enzymes, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
MPTP-T has been shown to have a range of biochemical and physiological effects. For example, the compound has been shown to inhibit the activity of certain enzymes, such as tyrosine kinases, which are involved in cell signaling pathways. MPTP-T has also been shown to induce apoptosis, or programmed cell death, in certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPTP-T in lab experiments is its high selectivity for certain proteins and enzymes. This selectivity allows researchers to target specific pathways or processes in the body, which can be useful for studying disease mechanisms or developing new drugs. However, one limitation of using MPTP-T is its relatively low solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are many potential future directions for research involving MPTP-T. One area of interest is the development of new fluorescent probes based on the structure of MPTP-T. These probes could be used to study a wide range of biological processes and could have applications in diagnostic imaging and drug development. Another potential direction for research is the development of new drugs based on the structure of MPTP-T. These drugs could be used to treat a variety of diseases and could have advantages over existing therapies. Overall, the unique properties of MPTP-T make it a promising compound for future scientific research.

Synthesis Methods

The synthesis of MPTP-T involves the reaction of 4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine with 10H-phenothiazine-10-carboxylic acid chloride in the presence of a base. The resulting product is then reacted with 4-methoxyaniline to form the final compound, MPTP-T. The synthesis of MPTP-T has been well documented in the literature and is considered to be a relatively straightforward process.

Scientific Research Applications

MPTP-T has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of MPTP-T as a fluorescent probe for the detection of protein-protein interactions. MPTP-T has also been shown to have potential applications in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease.